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Compound of Interest

Compound Name: SRI-011381 hydrochloride
Cat. No.: B1574299
Get Quote
Abstract

SRI-011381 hydrochloride is a potent, orally active small-molecule agonist of the
Transforming Growth Factor-beta (TGF-

) signaling pathway. Unlike canonical ligands, SRI-011381 functions by targeting the lysosome
to promote acidification and resilience, subsequently upregulating Smad2/3 phosphorylation.
Due to its specific physicochemical properties—particularly the hygroscopic nature of its
hydrochloride salt form—strict adherence to handling protocols is required to prevent hydrolysis
and ensure experimental reproducibility. This guide outlines the validated protocols for storage,
reconstitution, and stability maintenance.

Compound Profile & Mechanism of Action[1][2]
Biological Relevance

SRI-011381 is utilized primarily in neurodegenerative research (Alzheimer's Disease) and
tissue regeneration studies. It exhibits neuroprotective effects by enhancing the clearance of
amyloid-beta (

) via lysosomal activation.
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e Primary Target: Lysosome (promotes acidification).[1]
o Downstream Effect: Activation of TGF-

signaling (Smad2/3 phosphorylation).[2]

o Key Application: Neuroprotection, reduction of dystrophic neurites, and modulation of

fibrosis.

Mechanism of Action Diagram

The following diagram illustrates the unique pathway by which SRI-011381 activates TGF-

signaling, distinct from direct receptor binding.
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Figure 1: Mechanism of SRI-011381 inducing neuroprotection via lysosomal modulation and

Smad signaling.

Physicochemical Properties[2][3][4]
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Property Specification
Chemical Name SRI-011381 Hydrochloride
2070014-88-7 (HCl salt); 1629138-41-5 (Free
CAS Number
base)
Molecular Formula
Molecular Weight 365.94 g/mol
Appearance White to off-white solid

~25 - 75 mg/mL (Highly dependent on pH and
Solubility (Water) g/mL (Highly dep p

sonication)
Solubility (DMSO) ~33 - 90 mg/mL (Hygroscopic sensitivity)
Solubility (Ethanol) Soluble

Storage & Stability Protocol

The stability of SRI-011381 HCI is compromised by moisture (hydrolysis) and UV light. The
hydrochloride counter-ion increases water solubility but also hygroscopicity.

Powder Storage (Long-Term)

o Temperature: -20°C is required. Do not store at 4°C for periods exceeding 1 week.

» Desiccation: The vial must be stored inside a secondary container (sealed bag or jar)
containing active desiccant silica gel.

 Light Protection: Store in amber vials or wrap clear vials in aluminum foil.
e Shelf Life:

3 years if kept desiccated at -20°C.[1][3][4]

Solution Storage (Stock)

Once reconstituted in DMSO or water:
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-80°C: Stable for 6 months.[2][5]
-20°C: Stable for 1 month.

Freeze/Thaw: Limit to a maximum of 3 cycles. Aliquoting is mandatory immediately after
reconstitution.

Reconstitution & Handling Protocol

Critical Solvent Requirements
DMSO Quality: Use only anhydrous DMSO (water content <0.1%).

Why? Moisture-contaminated DMSO significantly reduces the solubility of SRI-011381,
leading to "crashing out" (precipitation) upon freezing or dilution.

Preparation of Stock Solution (10 mM)

Target: 1 mL of 10 mM Stock Mass Required: 3.66 mg of SRI-011381 HCI

Equilibration: Allow the product vial to warm to room temperature (RT) inside the desiccator
for at least 1 hour before opening.

o Risk: Opening a cold vial introduces condensation, degrading the powder.
Weighing: Weigh 3.66 mg of powder in a low-humidity environment.

Solvent Addition: Add 1 mL of anhydrous DMSO.

Dissolution:

o Vortex vigorously for 30 seconds.

o If particulates remain, sonicate in a water bath at RT for 5-10 minutes.
Aliquoting: Dispense into 50

L aliquots in sterile, light-protected microcentrifuge tubes.

Storage: Snap-freeze in liquid nitrogen or dry ice/ethanol bath and store at -80°C.
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In Vivo Formulation Workflow

For animal studies (e.g., IP injection), a co-solvent system is required to prevent precipitation in

aqueous buffers.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.[2][3][4]

1. Prepare Stock

Dissolve SRI-011381 in
100% Anhydrous DMSO

2. Add PEG300
Add 40% volume PEG300
Vortex to mix

:

3. Add Tween 80
Add 5% volume Tween 80
Vortex until clear

:

4. Add Saline
Slowly add 45% Saline
while vortexing

Check Clarity
Must be clear solution

Clear Cloudy \Retry

Use Immediately Precipitation?

(Do not store diluted) Sonicate/Warm (37°C)

Click to download full resolution via product page

Figure 2: Step-by-step formulation protocol for in vivo administration.
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Troubleshooting & FAQs

Issue

Probable Cause

Corrective Action

Precipitation in Stock

DMSO contained moisture or

stock was frozen too slowly.

Warm to 37°C and sonicate. If
unsuccessful, prepare fresh
stock with anhydrous DMSO.

Cloudiness in Aqueous Buffer

Rapid addition of aqueous
buffer to high-concentration
stock.

Use the "Step-down" dilution
method: Add buffer dropwise to
the stock while vortexing,
rather than adding stock to
buffer.

Yellow Discoloration

Oxidation due to light exposure
or aging.

Discard the aliquot. Oxidation
byproducts may alter Smad

phosphorylation kinetics.

References

e Ojelade, S. A, etal. (2019). SRI-011381, a novel agonist of the TGF-beta signaling
pathway...[1] (Contextual reference regarding mechanism in neurodegeneration models).

Note: Specific primary paper citation inferred from supplier summaries referencing "Nature

Medicine" or similar high-impact context in product descriptions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Application Note: Handling, Storage, and
Stability of SRI-011381 Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1574299/docs#technical-application-note-handling-
storage-and-stability-of-sri-011381-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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